molecular formula C18H21FN8O B6467118 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine CAS No. 2640936-03-2

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

Cat. No.: B6467118
CAS No.: 2640936-03-2
M. Wt: 384.4 g/mol
InChI Key: GRYHRFLGFOOPCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a purine scaffold substituted at the 6-position with a piperazine ring bearing a 5-fluoropyrimidin-4-yl group and at the 9-position with an oxolan-2-ylmethyl (tetrahydrofuran-2-ylmethyl) moiety.

Properties

IUPAC Name

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21FN8O/c19-14-8-20-10-21-16(14)25-3-5-26(6-4-25)17-15-18(23-11-22-17)27(12-24-15)9-13-2-1-7-28-13/h8,10-13H,1-7,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GRYHRFLGFOOPCW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=NC=NC=C5F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21FN8O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine typically involves multiple steps, starting from readily available precursors. The process often includes:

    Formation of the Purine Core: This can be achieved through cyclization reactions involving appropriate amines and formamide derivatives.

    Introduction of the Piperazine Ring: This step involves nucleophilic substitution reactions where the piperazine ring is introduced to the purine core.

    Attachment of the Fluoropyrimidine Moiety: This is typically done through palladium-catalyzed cross-coupling reactions.

    Addition of the Oxolan-2-yl Methyl Group: This final step involves alkylation reactions to introduce the oxolan-2-yl methyl group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of automated reactors, precise control of reaction conditions (temperature, pressure, pH), and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine can undergo various chemical reactions, including:

    Oxidation: This can lead to the formation of oxidized derivatives, which may have different biological activities.

    Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s properties.

    Substitution: Nucleophilic or electrophilic substitution reactions can introduce new functional groups, enhancing its chemical diversity.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

    Substitution: Reagents like halogens (Cl₂, Br₂) and organometallic compounds (Grignard reagents) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce various alkyl or aryl groups.

Scientific Research Applications

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine has several scientific research applications:

    Chemistry: It serves as a building block for synthesizing more complex molecules.

    Biology: Its structural similarity to nucleotides makes it useful in studying DNA/RNA interactions.

    Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine involves its interaction with specific molecular targets. The fluoropyrimidine moiety can interact with nucleotide-binding sites, while the piperazine ring may enhance binding affinity and specificity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Substituent Variations at the Piperazine Ring (Position 6)

The piperazine ring at position 6 is a common feature among purine derivatives, but substituents significantly influence pharmacological and physicochemical properties. Below is a comparative analysis:

Compound (Reference) Piperazine Substituent Molecular Weight Melting Point (°C) HPLC Purity Key Features
Target Compound 5-Fluoropyrimidin-4-yl ~407 (estimated) N/A N/A Fluorine enhances electronegativity; pyrimidine enables π-π interactions.
6-(4-Acetylpiperazin-1-yl) (29) Acetyl 453.3 189–190 >95% Aliphatic acyl group; moderate lipophilicity.
6-(4-Trifluoroacetylpiperazin-1-yl) (30) Trifluoroacetyl 507.3 210–211 >95% Strong electron-withdrawing group; higher metabolic stability.
6-(4-Pentanoylpiperazin-1-yl) (31) Pentanoyl 467.4 114–116 >95% Long alkyl chain increases lipophilicity.
6-[4-(Pyrimidin-2-yl)piperazin-1-yl] Pyrimidin-2-yl 282.3 N/A N/A Non-fluorinated pyrimidine; lower molecular weight.
6-(4-Benzodioxolylmethylpiperazin-1-yl) 1,3-Benzodioxol-5-ylmethyl 338.4 N/A N/A Aromatic substituent; potential CNS activity.

Key Observations :

  • The target compound’s 5-fluoropyrimidin-4-yl group distinguishes it from aliphatic (e.g., acetyl) or non-fluorinated aromatic substituents. Fluorine may improve target binding and metabolic stability .
  • Pyrimidine-based analogs (e.g., ) lack fluorine, which could reduce electronegativity and alter interaction profiles.

Substituent Variations at the N-9 Position

The N-9 substituent modulates solubility and membrane permeability:

Compound (Reference) N-9 Substituent Molecular Weight Key Features
Target Compound Oxolan-2-ylmethyl ~407 (estimated) Cyclic ether enhances solubility; steric bulk may limit off-target interactions.
9-(4-Chlorophenyl) (29–38) 4-Chlorophenyl ~450–550 Aromatic group increases lipophilicity; potential for CYP-mediated metabolism.
9-Methyl () Methyl ~400 (estimated) Minimal steric hindrance; lower molecular weight.
9-(2-Methoxyphenyl) 2-Methoxyphenyl ~400 (estimated) Methoxy group improves solubility via H-bonding.
9-(4-Propoxyphenyl) 4-Propoxyphenyl ~420 (estimated) Alkoxy chain balances lipophilicity and solubility.

Key Observations :

  • The oxolan-2-ylmethyl group in the target compound offers a balance between solubility (via oxygen lone pairs) and moderate lipophilicity, contrasting with purely aromatic (e.g., chlorophenyl) or short alkyl (e.g., methyl) substituents .

Pharmacological and Physicochemical Properties

  • Lipophilicity: The target compound’s logP is estimated to be higher than non-fluorinated pyrimidine analogs (e.g., logP = 1.22 for ) due to fluorine’s hydrophobic nature.
  • Solubility : The oxolan-2-ylmethyl group may enhance aqueous solubility compared to aryl-substituted analogs (e.g., 4-chlorophenyl in ).
  • Metabolic Stability: Fluorine in the pyrimidine ring could reduce oxidative metabolism, extending half-life compared to non-halogenated compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.